Cas no 820-55-3 (Pentane, 1,1-dichloro-)

• Product Name: Pentane, 1,1-dichloro-
• CAS No: 820-55-3
• MF: C₅H₁₀Cl₂
• MW: 141.038899898529
• CID: 699701
• Update Time: 2024-02-04

Pentane, 1,1-dichloro- Chemical and Physical Properties

Names and Identifiers

• Pentane, 1,1-dichloro-
• 1,1-dichloro-n-pentane
• 1,1-dichloropentane
• 1,1-Dichlor-pentan
• dichloropentane

• Inchi： 1S/C5H10Cl2/c1-2-3-4-5(6)7/h5H,2-4H2,1H3
• InChI Key： PGEVTVXEERFABN-UHFFFAOYSA-N
• SMILES： C(Cl)(Cl)CCCC

Computed Properties

• Exact Mass: 140.01600
• Monoisotopic Mass: 140.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 35.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.0480
• Melting Point: -75.05°C (estimate)
• Boiling Point: 149.59°C (estimate)
• Refractive Index: 1.4320
• PSA: 0.00000
• LogP: 2.98030